Cas no 399017-02-8 (Ethyl 2-phenyl-1,3-thiazole-5-carboxylate;hydrochloride)
399017-02-8 structure
Product Name:Ethyl 2-phenyl-1,3-thiazole-5-carboxylate;hydrochloride
CAS No:399017-02-8
MF:C12H12ClNO2S
MW:269.747180938721
CID:2825719
PubChem ID:71359116
Update Time:2025-04-21
Ethyl 2-phenyl-1,3-thiazole-5-carboxylate;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- DTXSID10782981
- Ethyl 2-phenyl-1,3-thiazole-5-carboxylate--hydrogen chloride (1/1)
- 399017-02-8
- Ethyl 2-phenyl-1,3-thiazole-5-carboxylate;hydrochloride
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- Inchi: 1S/C12H11NO2S.ClH/c1-2-15-12(14)10-8-13-11(16-10)9-6-4-3-5-7-9;/h3-8H,2H2,1H3;1H
- InChI Key: UYKOCLTWNUVEGY-UHFFFAOYSA-N
- SMILES: Cl.S1C(C(=O)OCC)=CN=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 269.0277275Da
- Monoisotopic Mass: 269.0277275Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4Ų
Ethyl 2-phenyl-1,3-thiazole-5-carboxylate;hydrochloride Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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